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Compound of Interest

Compound Name:
2-Nitro-4-

(trifluoromethyl)benzonitrile

Cat. No.: B1329358 Get Quote

Technical Support Center: 2-Nitro-4-
(trifluoromethyl)benzonitrile
This technical support center provides essential safety information, troubleshooting guides, and

frequently asked questions (FAQs) for researchers, scientists, and drug development

professionals working with 2-Nitro-4-(trifluoromethyl)benzonitrile. The following information

is compiled from material safety data sheets (MSDS) to ensure safe handling and address

potential experimental challenges.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Nitro-4-(trifluoromethyl)benzonitrile?

A1: 2-Nitro-4-(trifluoromethyl)benzonitrile is a hazardous substance that poses several risks.

It is harmful if swallowed, in contact with skin, or if inhaled.[1] It causes skin irritation and

serious eye irritation.[1][2] Additionally, it may cause respiratory irritation.[1]

Q2: What are the key physical and chemical properties of this compound?

A2: Understanding the physical and chemical properties is crucial for safe handling and

experimental design.
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Property Value Source

Molecular Formula C₈H₃F₃N₂O₂

Molecular Weight 216.12 g/mol

Appearance Solid

Melting Point 44-47 °C

Boiling Point 156-158 °C at 18 mmHg

Flash Point 113 °C (235.4 °F) - closed cup

Q3: What are the recommended storage conditions for 2-Nitro-4-
(trifluoromethyl)benzonitrile?

A3: Proper storage is essential to maintain the chemical's integrity and prevent accidents. Store

in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1][2] Keep it away

from incompatible materials and foodstuff containers.[1] Protect containers from physical

damage and check regularly for leaks.[1]

Q4: What should I do in case of a spill?

A4: In the event of a spill, it is important to follow established safety protocols to minimize

exposure and contamination.

Minor Spills: Remove all ignition sources.[1] Clean up spills immediately, avoiding contact

with skin and eyes.[1] Use dry clean-up procedures and avoid generating dust.[1] Place the

spilled material into a suitable, labeled container for waste disposal.[1]

Major Spills: Clear the area of all personnel and move upwind.[1] Alert the fire brigade and

inform them of the location and nature of the hazard.[1] Wear breathing apparatus and

protective gloves.[1] Prevent the spillage from entering drains or water courses.[1]

Troubleshooting Guides
Problem: I am experiencing eye or skin irritation during my experiment.
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Solution:

Immediate Action: If the substance comes into contact with your eyes, rinse cautiously with

water for several minutes.[1][2] If you are wearing contact lenses, remove them if it is easy to

do so and continue rinsing.[1][2] For skin contact, immediately remove all contaminated

clothing and flush the skin and hair with running water.[1]

Seek Medical Attention: If eye or skin irritation persists, seek medical advice.[1][2]

Review Your Personal Protective Equipment (PPE): Ensure you are using the appropriate

PPE. This includes wearing protective gloves, protective clothing, eye protection, and face

protection.[1] Refer to the detailed PPE guide below.

Problem: I am concerned about inhaling dust particles while weighing the compound.

Solution:

Engineering Controls: Always handle this compound in a well-ventilated area, preferably

within a chemical fume hood.[2][3] This will help to minimize the concentration of airborne

particles.

Respiratory Protection: If you are working outside of a fume hood or if ventilation is

inadequate, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[2] A

dust mask of type N95 (US) is also recommended.

Safe Handling Practices: Avoid breathing dust and fumes.[1][4] Use good occupational work

practices, such as keeping containers securely sealed when not in use and avoiding actions

that generate dust.[1]

Experimental Protocols & Safety Workflows
Standard Handling Protocol
This protocol outlines the essential steps for safely handling 2-Nitro-4-
(trifluoromethyl)benzonitrile in a laboratory setting.

Preparation: Before starting any work, ensure you have read and understood the Material

Safety Data Sheet (MSDS). Your workspace should be clean and uncluttered.
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Personal Protective Equipment (PPE): At a minimum, wear a lab coat, safety goggles with

side shields, and chemical-resistant gloves. For procedures with a higher risk of exposure, a

face shield and respiratory protection may be necessary.

Weighing and Transfer: Conduct all weighing and transfer operations within a certified

chemical fume hood to prevent inhalation of dust.

Reaction Setup: Ensure all glassware is properly secured and the reaction is set up in a way

that minimizes the risk of spills or splashes.

Post-Experiment: Clean the work area thoroughly. Decontaminate any equipment that has

come into contact with the chemical. Dispose of waste in a properly labeled hazardous waste

container.

Hygiene: Wash your hands thoroughly with soap and water after handling the chemical, even

if you were wearing gloves.[1] Do not eat, drink, or smoke in the laboratory.[1][2]

Emergency Response Workflow
The following diagram illustrates the logical steps to take in an emergency situation involving 2-
Nitro-4-(trifluoromethyl)benzonitrile.
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Caption: Emergency response workflow for incidents involving 2-Nitro-4-
(trifluoromethyl)benzonitrile.

Personal Protective Equipment (PPE) Selection Guide
This diagram helps in selecting the appropriate level of PPE based on the experimental risk.
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Experimental Risk Assessment

Low Risk
(e.g., handling small quantities

in a fume hood)

Medium Risk
(e.g., potential for splashes

or dust generation)

High Risk
(e.g., large scale reaction,
potential for aerosolization)

Standard PPE:
- Lab Coat

- Safety Goggles
- Nitrile Gloves

Enhanced PPE:
- Chemical Splash Goggles

- Face Shield
- Chemical Resistant Gloves

- Protective Clothing

Maximum Protection:
- Full-face Respirator

- Chemical Resistant Suit
- Heavy-duty Gloves
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Caption: Guide for selecting appropriate Personal Protective Equipment (PPE) based on risk

level.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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